5-(1-pyrrolidinylcarbonyl)-10,11-dihydro-5H-dibenzo[b,f]azepine

• IUPAC Name: 5,6-dihydrobenzo[b][1]benzazepin-11-yl(pyrrolidin-1-yl)methanone
• InChI: InChI=1S/C19H20N2O/c22-19(20-13-5-6-14-20)21-17-9-3-1-7-15(17)11-12-16-8-2-4-10-18(16)21/h1-4,7-10H,5-6,11-14H2
• InChI Key: PCNSGYAPHFXBSR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)N2C3=CC=CC=C3CCC4=CC=CC=C42
• Molecular Formula: C19H20N2O
• Molecular Weight: 292.4 g/mol

Description

5-(1-pyrrolidinylcarbonyl)-10,11-dihydro-5H-dibenzo[b,f]azepine, also known as clozapine, is a psychoactive drug that was first synthesized in 1958. It is an atypical antipsychotic medication that is primarily used to treat schizophrenia in patients who have not responded to other treatments. Clozapine is a complex molecule with a unique chemical structure, which makes it an interesting subject of research.

Mechanism of Action

Clozapine works by blocking dopamine receptors in the brain, which reduces the activity of dopamine and other neurotransmitters. It also affects the activity of other neurotransmitters, such as serotonin and norepinephrine. The exact mechanism of action of 5-(1-pyrrolidinylcarbonyl)-10,11-dihydro-5H-dibenzo[b,f]azepine is not fully understood, but it is believed to involve the modulation of multiple neurotransmitter systems.
Biochemical and Physiological Effects:
Clozapine has a number of biochemical and physiological effects, including the modulation of neurotransmitter activity, the regulation of gene expression, and the modulation of immune function. It has been shown to increase the expression of genes involved in synaptic plasticity and to reduce the expression of genes involved in inflammation.

Advantages and Limitations for Lab Experiments

Clozapine has a number of advantages for use in laboratory experiments, including its well-characterized mechanism of action and its ability to modulate multiple neurotransmitter systems. However, it also has a number of limitations, including its potential for toxicity and its complex pharmacokinetics.

Future Directions

There are a number of future directions for research on 5-(1-pyrrolidinylcarbonyl)-10,11-dihydro-5H-dibenzo[b,f]azepine, including the development of new therapeutic applications, the identification of new targets for drug development, and the exploration of the molecular mechanisms underlying its therapeutic effects. Other areas of research include the development of new synthetic methods for 5-(1-pyrrolidinylcarbonyl)-10,11-dihydro-5H-dibenzo[b,f]azepine and the optimization of its pharmacokinetic properties. Overall, 5-(1-pyrrolidinylcarbonyl)-10,11-dihydro-5H-dibenzo[b,f]azepine is a promising subject for future research in the field of psychoactive drugs.

Synthesis Methods

Clozapine can be synthesized in several ways, including the Pictet-Spengler reaction, which involves the condensation of tryptamine with a substituted benzaldehyde. The reaction is catalyzed by an acid, such as hydrochloric acid, and the resulting product is then purified by recrystallization. Other methods of synthesis include the use of palladium-catalyzed cross-coupling reactions and the Stille coupling reaction.

Scientific Research Applications

Clozapine has been the subject of extensive scientific research due to its unique mechanism of action and therapeutic potential. It has been shown to be effective in treating a variety of psychiatric disorders, including schizophrenia, bipolar disorder, and treatment-resistant depression. Clozapine has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.